Cas no 2819-41-2 (Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI))

Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI) structure
2819-41-2 structure
Product Name:Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI)
CAS No:2819-41-2
MF:C30H30
MW:390.559208393097
CID:255827
PubChem ID:283514
Update Time:2025-04-19

Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI)
    • 1,1,6,6-Tetraphenylhexane
    • Hexane, 1,1,6,6-tetraphenyl-
    • NSC-138365
    • (1,6,6-Triphenylhexyl)benzene #
    • 1,1',1'',1'''-(Hexane-1,1,6,6-tetrayl)tetrabenzene
    • Benzene, 1,1',1'',1'''-(1,6-hexanediylidene)tetrakis-
    • DTXSID60950931
    • 2819-41-2
    • Benzene,1',1'',1'''-(1,6-hexanediylidene)tetrakis-
    • 1,6,6-Tetraphenylhexane
    • WUHPEKSUKIJIJF-UHFFFAOYSA-N
    • Hexane,1,6,6-tetraphenyl-
    • NSC138365
    • Inchi: 1S/C30H30/c1-5-15-25(16-6-1)29(26-17-7-2-8-18-26)23-13-14-24-30(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22,29-30H,13-14,23-24H2
    • InChI Key: WUHPEKSUKIJIJF-UHFFFAOYSA-N
    • SMILES: C(CC(C1C=CC=CC=1)C1C=CC=CC=1)CCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 390.2349
  • Monoisotopic Mass: 390.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8530 (rough estimate)
  • Boiling Point: 450.75°C (rough estimate)
  • Refractive Index: 1.4690 (estimate)
  • PSA: 0
  • LogP: 8.21100

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